Cas no 2227782-70-7 ((2S)-1-amino-3,3,4,4-tetrafluorobutan-2-ol)

• Product Name: (2S)-1-amino-3,3,4,4-tetrafluorobutan-2-ol
• CAS No: 2227782-70-7
• MF: C₄H₇F₄NO
• MW: 161.098095178604
• CID: 6378863
• PubChem ID: 165638396
• Update Time: 2025-05-20

(2S)-1-amino-3,3,4,4-tetrafluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-amino-3,3,4,4-tetrafluorobutan-2-ol
• 2227782-70-7
• EN300-2005597

• Inchi： 1S/C4H7F4NO/c5-3(6)4(7,8)2(10)1-9/h2-3,10H,1,9H2/t2-/m0/s1
• InChI Key： LYTDCLFKPQSRDL-REOHCLBHSA-N
• SMILES： FC(C(F)F)([C@H](CN)O)F

Computed Properties

• Exact Mass: 161.04637650g/mol
• Monoisotopic Mass: 161.04637650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.2Ų

Additional information on (2S)-1-amino-3,3,4,4-tetrafluorobutan-2-ol

Chemical Profile of (2S)-1-amino-3,3,4,4-tetrafluorobutan-2-ol (CAS No. 2227782-70-7)

CAS No. 2227782-70-7 refers to a specific enantiomer of the compound (2S)-1-amino-3,3,4,4-tetrafluorobutan-2-ol, a chiral fluorinated alcohol with significant applications in pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit unique stereochemical properties due to the presence of a stereogenic center at the carbon atom in the 2-position. The tetrafluorobutyl group introduces fluorine atoms into the molecular framework, which can influence both the physical and chemical properties of the compound, making it a valuable intermediate in synthetic chemistry.

The stereochemistry of (2S)-1-amino-3,3,4,4-tetrafluorobutan-2-ol is particularly important in pharmaceutical development, where enantiomeric purity is often critical for biological activity. The (S) configuration at the stereogenic center imparts specific interactions with biological targets, which can be exploited to enhance efficacy or reduce side effects. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production of this enantiomer, facilitating its use in drug discovery programs.

One of the key areas where (2S)-1-amino-3,3,4,4-tetrafluorobutan-2-ol has found utility is in the synthesis of bioactive molecules. The fluorinated backbone provides steric and electronic modifications that can improve metabolic stability and binding affinity. For instance, fluorine atoms are known to enhance the lipophilicity of molecules, which can increase their membrane permeability and bioavailability. This property makes it particularly attractive for developing novel therapeutic agents targeting neurological and cardiovascular diseases.

Recent studies have highlighted the potential of fluorinated alcohols as pharmacophores in medicinal chemistry. The compound (2S)-1-amino-3,3,4,4-tetrafluorobutan-2-ol has been investigated as a building block for designing kinase inhibitors and other small-molecule drugs. Researchers have leveraged its structural features to develop molecules with improved selectivity and potency against disease-causing enzymes. The tetrafluorobutyl group serves as a rigid scaffold that can be further functionalized to tailor interactions with biological targets.

The synthesis of (2S)-1-amino-3,3,4,4-tetrafluorobutan-2-ol involves multi-step organic transformations that require precise control over reaction conditions to achieve high enantiomeric excess. Advances in catalytic methods, such as transition-metal-catalyzed asymmetric reactions, have significantly improved the accessibility of this compound. These methods not only enhance yield but also minimize byproduct formation, making the process more sustainable and cost-effective.

In addition to its pharmaceutical applications, (2S)-1-amino-3,3,4,4-tetrafluorobutan-2-ol has been explored in materials science and agrochemical research. Its unique structural features make it a candidate for developing novel polymers and specialty chemicals with tailored properties. The presence of fluorine atoms imparts thermal stability and chemical resistance, which are desirable attributes for high-performance materials.

The growing interest in fluorinated compounds stems from their diverse range of applications and tunable properties. As research continues to uncover new synthetic strategies and biological functions, compounds like (2S)-1-amino-3,3,4,4-tetrafluorobutan-2-ol are expected to play an increasingly important role in both academic and industrial settings. Collaborative efforts between chemists and biologists will likely lead to innovative uses for this molecule in the future.